Cas no 2005490-80-0 (O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine)

O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine structure
2005490-80-0 structure
Product name:O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine
CAS No:2005490-80-0
MF:C9H12N2O4S
MW:244.267580986023
CID:5688266
PubChem ID:156596486

O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine Chemical and Physical Properties

Names and Identifiers

    • 2005490-80-0
    • (2S)-3-Methoxy-2-((2-methylthiazole-5-carbonyl)amino)propanoic acid
    • YN8L3GA7BP
    • L-Serine, O-methyl-N-((2-methyl-5-thiazolyl)carbonyl)-
    • UNII-YN8L3GA7BP
    • L-Serine, O-methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-
    • O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine
    • Inchi: 1S/C9H12N2O4S/c1-5-10-3-7(16-5)8(12)11-6(4-15-2)9(13)14/h3,6H,4H2,1-2H3,(H,11,12)(H,13,14)/t6-/m0/s1
    • InChI Key: IZWNICUBTWLENM-LURJTMIESA-N
    • SMILES: S1C(C)=NC=C1C(N[C@H](C(=O)O)COC)=O

Computed Properties

  • Exact Mass: 244.05177804g/mol
  • Monoisotopic Mass: 244.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 117Ų
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.359±0.06 g/cm3(Predicted)
  • Boiling Point: 517.0±50.0 °C(Predicted)
  • pka: 2.91±0.10(Predicted)

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